![molecular formula C9H10N2 B1330531 2-(Dimethylamino)benzonitrile CAS No. 20925-24-0](/img/structure/B1330531.png)
2-(Dimethylamino)benzonitrile
Overview
Description
2-(Dimethylamino)benzonitrile (DMNB) is a chemical compound composed of nitrogen, carbon, and hydrogen atoms. It is an important building block for many organic compounds, and is used in a variety of industrial, pharmaceutical, and research applications. DMNB is a versatile and relatively inexpensive compound, making it attractive for a wide range of applications.
Scientific Research Applications
Photoinduced Charge-Transfer Studies
2-(Dimethylamino)benzonitrile (DMABN) has been extensively studied in the context of photoinduced charge-transfer processes. For instance, Kochman et al. (2015) utilized first-principles simulations to investigate the mechanism of relaxation in DMABN following photoexcitation. This research provides valuable insights into the early events of the nonadiabatic relaxation dynamics of DMABN (Kochman et al., 2015). Additionally, Gustavsson et al. (2009) conducted time-resolved absorption and emission experiments with DMABN, suggesting differences between the fluorescent intramolecular charge transfer (ICT) state and the twisted ICT (TICT) state observed in transient absorption (Gustavsson et al., 2009).
Complexation and Molecular Interaction Studies
DMABN's interaction with other molecules has also been a subject of research. Pozuelo et al. (1999) used Molecular Mechanics calculations to study the complexation of DMABN with β-cyclodextrin, revealing insights into the driving forces for complexation (Pozuelo et al., 1999). Narashima and Mataga (1973) investigated the electrostatic self-complex formation of DMABN and its interaction with benzonitrile, providing details on ground state complex and excimer formation (Nobuaki Narashima & N. Mataga, 1973).
Solvent Effect Analysis
The behavior of DMABN in different solvents has been analyzed to understand its solvation structure. Kometani et al. (2002) measured the fluorescence spectra of DMABN in a mixture of supercritical CO2 and methanol, demonstrating how the addition of methanol can stabilize the ICT state of DMABN (Kometani et al., 2002). Sun et al. (1992) used DMABN to probe solute-solvent interactions in supercritical fluids and mixtures, establishing it as a molecular probe for medium effects (Sun et al., 1992).
Fluorescence and Spectroscopy
DMABN's dual fluorescence properties have been a focal point in various studies. Samanta (2007) discussed DMABN's intriguing fluorescence emission characteristics, emphasizing how it has been a significant system for study (Samanta, 2007). Okamoto et al. (2000) conducted a vibrational analysis of DMABN using infrared and Raman spectra, contributing to the understanding of its vibrational properties (Okamoto et al., 2000).
Safety and Hazards
Future Directions
While specific future directions for 2-(Dimethylamino)benzonitrile are not mentioned in the search results, research on similar compounds like 4-(dimethylamino)benzonitrile is ongoing. For instance, studies are being conducted to understand the short-time behavior of 4-(dimethylamino)benzonitrile in the gas phase as well as in various solvents after excitation to the La state .
Mechanism of Action
Target of Action
The primary target of 2-(Dimethylamino)benzonitrile is the excited-state potential energy curves for the amino group twist . This compound has been shown to provide outstanding accuracy for this notorious benchmark problem .
Mode of Action
This compound interacts with its targets through a process known as intramolecular charge transfer (ICT) . This process involves the transfer of charge within the molecule, leading to the appearance of dual fluorescence . The compound exhibits two distinct fluorescence bands in high polarity solvents .
Biochemical Pathways
The biochemical pathways affected by this compound involve the excitation energies . The compound maintains excellent performance for the twist and charge-transfer benchmarks but significantly improves the errors for triplet excitation energies . This suggests that the compound affects the pathways related to energy transfer within the molecule .
Result of Action
The result of the action of this compound is the generation of dual fluorescence . This is a unique property where the compound exhibits two distinct fluorescence bands in high polarity solvents . This property makes this compound a valuable tool in the field of spectroscopy .
Action Environment
The action of this compound is influenced by the environmental factors such as the polarity of the solvent . This suggests that the compound’s action, efficacy, and stability are highly dependent on the environmental conditions .
Biochemical Analysis
Biochemical Properties
It is known that the compound has a molecular weight of 146.19
Cellular Effects
Some studies have investigated the fluorescence properties of similar compounds, which could potentially influence cellular processes
Molecular Mechanism
Some studies have suggested that similar compounds may undergo excited-state intramolecular charge transfer , but it is unclear if this mechanism applies to 2-(Dimethylamino)benzonitrile
Temporal Effects in Laboratory Settings
Some studies have investigated the fluorescence properties of similar compounds over time
Properties
IUPAC Name |
2-(dimethylamino)benzonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N2/c1-11(2)9-6-4-3-5-8(9)7-10/h3-6H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OEULOFHGYOFYEC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=CC=C1C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20943187 | |
Record name | 2-(Dimethylamino)benzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20943187 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
146.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
20925-24-0 | |
Record name | 20925-24-0 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=204964 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2-(Dimethylamino)benzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20943187 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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